Cas no 1261744-39-1 (2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261744-39-1
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 4800184
• Update Time: 2025-06-09

2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9F3N2O/c15-14(16,17)12-4-2-1-3-10(12)11-8-19-13(20)7-9(11)5-6-18/h1-4,7-8H,5H2,(H,19,20)
• InChI Key： AZHPTHQVCAMCPT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CNC(C=C1CC#N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 510
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Recent Advances in the Study of 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261744-39-1): A Comprehensive Research Brief

The compound 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261744-39-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethylphenyl and pyridine-acetonitrile moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. The trifluoromethyl group, in particular, has been highlighted for its role in enhancing the compound's metabolic stability and binding affinity to target proteins. These advancements have paved the way for more efficient large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile exhibits potent inhibitory activity against specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo experiments demonstrated its efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are often dysregulated in chronic inflammatory diseases and cancers. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory and anti-cancer agents.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focus of recent research. Studies have shown that 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its progression into clinical trials. Furthermore, its low toxicity and high selectivity for target proteins make it a promising candidate for further development.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued investigation of 2-Hydroxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile underscores its significance as a versatile and impactful molecule in the realm of chemical biology and drug discovery.